Cas no 89667-05-0 (Benzaldehyde, 3-pentyl-)
Benzaldehyde, 3-pentyl- structure
Product Name:Benzaldehyde, 3-pentyl-
CAS No:89667-05-0
MF:C12H16O
MW:176.254843711853
CID:592796
PubChem ID:10866869
Update Time:2025-04-19
Benzaldehyde, 3-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-pentyl-
- 3-pentylbenzaldehyde
- DTXSID20446365
- SCHEMBL7292054
- 89667-05-0
-
- Inchi: 1S/C12H16O/c1-2-3-4-6-11-7-5-8-12(9-11)10-13/h5,7-10H,2-4,6H2,1H3
- InChI Key: MMXWSGFLBUSQPQ-UHFFFAOYSA-N
- SMILES: O=CC1=CC=CC(=C1)CCCCC
Computed Properties
- Exact Mass: 176.120115130g/mol
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Benzaldehyde, 3-pentyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
89667-05-0 (Benzaldehyde, 3-pentyl-) Related Products
- 37920-25-5(4'-Butylacetophenone)
- 1200-14-2(4-Butylbenzaldehyde)
- 28785-06-0(4-N-Propylbenzaldehyde)
- 6853-57-2(p-Pentylbenzaldehyde)
- 37593-06-9(1-(4-Decylphenyl)ethan-1-one)
- 103528-31-0(3-Propylbenzaldehyde)
- 84907-53-9(Benzaldehyde, 4,4'-(1,2-ethenediyl)bis-)
- 37593-02-5(4'-Pentylacetophenone)
- 10541-56-7(4'-Octylacetophenone)
- 37592-72-6(1-(4-Hexylphenyl)ethanone)
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